3-(2-Cyclohexenyloxy)-4-methoxybenzenecarbaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(2-Cyclohexenyloxy)-4-methoxybenzenecarbaldehyde, also known as 3-CHMB, is a synthetic compound belonging to the class of benzaldehydes. It is a white, crystalline solid with a melting point of 47-48°C and is soluble in organic solvents. It is a versatile compound with numerous applications in organic synthesis and pharmaceutical research. It is widely used in the synthesis of various molecules such as flavonoids, dyes, and drugs. In addition, 3-CHMB is also used in the analysis of biological samples and in the development of analytical methods.
Scientific Research Applications
Analytical Methods for Antioxidant Activity
Antioxidant Analysis : A comprehensive review highlights critical analytical methods for determining antioxidant activity, crucial in evaluating compounds like "3-(2-Cyclohexenyloxy)-4-methoxybenzenecarbaldehyde" for potential antioxidant properties. This includes various spectrophotometric assays and electrochemical methods, which could be applicable in assessing the antioxidant capacity of complex samples (Munteanu & Apetrei, 2021).
Environmental Impact of Chemical Compounds
Occurrence and Fate of Parabens : Research on parabens, compounds with similar usage in consumer products as potential applications for "this compound," outlines their environmental occurrence, degradation, and the need for further toxicity studies. This could provide insight into the environmental behavior of structurally related compounds (Haman et al., 2015).
Applications in Organic Light Emitting Diodes (OLEDs)
Cyclometalating Ligands in OLEDs : A critical review discusses the application of cyclometalating chelates in the preparation of phosphorescent complexes used in OLEDs, highlighting methods to tune emission wavelengths. Such methodologies could be relevant for derivatives of "this compound" in electronics or photonics applications (Chi & Chou, 2010).
Catalytic Oxidation and Functionalization
Catalytic Oxidation of Lignins : Discusses the catalytic oxidation of lignins into aromatic aldehydes, a process that could be related to the oxidation or functionalization of "this compound" in synthetic applications (Tarabanko & Tarabanko, 2017).
properties
IUPAC Name |
3-cyclohex-2-en-1-yloxy-4-methoxybenzaldehyde |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16O3/c1-16-13-8-7-11(10-15)9-14(13)17-12-5-3-2-4-6-12/h3,5,7-10,12H,2,4,6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWNCBDUCJKRVEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=O)OC2CCCC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.